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Compound of Interest

Compound Name: 3-Phenyl-2-oxazolidinone

CAS No.: 703-56-0

Cat. No.: B1582248

Get Quote

Executive Summary
This technical guide provides a definitive spectroscopic reference for 3-Phenyl-2-
oxazolidinone (CAS: 703-56-0), a core heterocyclic scaffold used in pharmaceutical synthesis

and as a precursor for chiral auxiliaries (Evans auxiliaries).[1] Unlike its isomer, 4-phenyl-2-

oxazolidinone, this compound features the phenyl group attached to the nitrogen atom (N3

position), creating distinct electronic environments that are observable via spectroscopic

methods.

This document details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) profiles of the molecule.[2] It is designed to assist researchers in validating

synthesis products, identifying impurities, and understanding the fragmentation mechanisms

relevant to metabolic studies.

Synthesis & Sample Context[1][2][3][4]
To ensure the integrity of the spectroscopic data, it is critical to understand the sample origin. 3-
Phenyl-2-oxazolidinone is typically synthesized via a "green" phosgene-free route involving

the reaction of aniline with ethylene carbonate.[1]
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Reaction Type: Nucleophilic attack / Cyclization.[1]

Key Impurities: Aniline (starting material), N-(2-hydroxyethyl)aniline (intermediate).[1]

Purification: Recrystallization from ethanol/water is standard to remove unreacted aniline.[1]

Synthesis Workflow (DOT Diagram)
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Figure 1: Synthesis pathway for 3-Phenyl-2-oxazolidinone via ethylene carbonate.[1]

Mass Spectrometry (MS) Analysis[2][3][4][7][8][9]
[10]
The Electron Ionization (EI) mass spectrum of 3-phenyl-2-oxazolidinone is characterized by a

stable molecular ion and a specific fragmentation pattern driven by the loss of the carbamate

functionality.

Key Peaks & Assignments
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m/z (Mass-to-
Charge)

Relative Intensity Ion Assignment
Fragment Structure
/ Loss

163 High [M]+
Molecular Ion

(C9H9NO2)

119 Medium [M - 44]+
Loss of CO2

(Decarboxylation)

104 100 (Base Peak) [C7H7N]+

N-

Phenylmethyleneimin

e (Ph-N=CH2)

77 High [C6H5]+

Phenyl Cation

(Benzene ring

fragment)

51 Medium [C4H3]+
Ring fragmentation of

Phenyl cation

Fragmentation Mechanism
The fragmentation pathway is diagnostic for N-aryl oxazolidinones.[1] The molecular ion (m/z

163) initially loses carbon dioxide (44 Da) to form a transient aziridine-like species or radical

cation (m/z 119). This unstable intermediate rapidly cleaves to release a methyl/methylene

radical or rearranges, but the dominant pathway involves the formation of the N-

phenylmethyleneimine cation (m/z 104) via ring cleavage.
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Figure 2: Proposed EI fragmentation pathway for 3-Phenyl-2-oxazolidinone.

Infrared Spectroscopy (IR)[2][11][12][13]
The IR spectrum is dominated by the cyclic carbamate functionality. Unlike secondary amides,

there is no N-H stretch because the nitrogen is fully substituted (tertiary).

Diagnostic Bands[1][11][14]
C=O Stretch (Carbonyl):1740 – 1760 cm⁻¹.[1]

Insight: This band is sharp and strong.[1] It appears at a higher frequency than typical

acyclic amides (1650-1690 cm⁻¹) due to ring strain in the 5-membered oxazolidinone ring
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and the electron-withdrawing oxygen atom adjacent to the carbonyl.

C-H Stretch (Aromatic):3030 – 3060 cm⁻¹ (Weak, multiple bands).[1]

C-H Stretch (Aliphatic):2920 – 2990 cm⁻¹ (Weak, methylene protons).[1]

C-N / C-O Stretches:1000 – 1250 cm⁻¹.[1]

Strong bands in the fingerprint region corresponding to the O-CH2 and N-CH2-O

framework.[1]

Aromatic Overtones:1500 & 1600 cm⁻¹ (Ring breathing modes).[1]

Nuclear Magnetic Resonance (NMR)[2][3][4][5][9]
[15]
The NMR data confirms the N-substitution.[1] The symmetry of the phenyl ring (assuming free

rotation) simplifies the aromatic region, while the oxazolidinone ring protons appear as distinct

triplets (or AA'BB' multiplets) due to the differing electronegativities of the heteroatoms.

¹H NMR (Proton) Data
Solvent: CDCl₃, 300/400 MHz
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Insight

7.55 – 7.10 Multiplet 5H Ar-H

Phenyl ring

protons.[1] Ortho

protons often

deshielded

slightly.[1]

4.45 – 4.55 Triplet (J ≈ 8 Hz) 2H O-CH2 (C5)

Deshielded by

the adjacent

Oxygen atom.

4.00 – 4.10 Triplet (J ≈ 8 Hz) 2H N-CH2 (C4)

Deshielded by

Nitrogen and the

Phenyl ring, but

less than O-CH2.

Note: In lower resolution spectra, the ethylene bridge protons may appear as simple triplets. In

high-field NMR, they may display higher-order coupling (AA'BB') if the magnetic environments

are not perfectly equivalent.

¹³C NMR (Carbon) Data
Solvent: CDCl₃, 75/100 MHz
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Chemical Shift (δ, ppm) Assignment Structural Insight

155.0 – 158.0 C=O (C2) Carbamate carbonyl carbon.[1]

138.5 Ar-C (Ipso)
Quaternary aromatic carbon

attached to Nitrogen.[1]

129.0 Ar-C (Meta) Aromatic CH.[1]

124.5 Ar-C (Para) Aromatic CH.[1]

118.0 Ar-C (Ortho)
Aromatic CH (Shielded relative

to meta due to resonance).[1]

61.5 – 62.5 O-CH2 (C5) Ether-like carbon in the ring.[1]

45.0 – 48.0 N-CH2 (C4)
Amine-like carbon in the ring.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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